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Compound of Interest

Compound Name:
Calcium influx inducer compound

634

Cat. No.: B15606501

Get Quote

For Immediate Release

This guide provides essential safety and logistical information for the proper disposal of

Calcium Influx Inducer Compound 634 (CAS No. 882291-37-4). Designed for researchers,

scientists, and drug development professionals, this document outlines procedural, step-by-

step guidance to ensure safe handling and disposal in a laboratory setting. As a novel research

chemical, Compound 634 lacks a comprehensive Safety Data Sheet (SDS), necessitating a

cautious approach to its management from use to disposal.

Immediate Safety and Handling Precautions
Due to the absence of specific toxicity data, Compound 634 should be handled as a potentially

hazardous substance. All operations involving this compound must be conducted within a

certified chemical fume hood.[1] Personnel must wear appropriate Personal Protective

Equipment (PPE), including but not limited to:

Safety goggles or a face shield

Chemical-resistant gloves (e.g., nitrile)
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A lab coat

Avoid inhalation of dust or vapors and prevent contact with skin and eyes.[1] In case of

accidental exposure, flush the affected area with copious amounts of water for at least 15

minutes and seek immediate medical attention.

Chemical and Physical Properties
A summary of the known quantitative data for Calcium Influx Inducer Compound 634 is

presented below. This information is critical for understanding its behavior and for the safe

selection of compatible storage and disposal materials.

Property Value

Formal Name

2-[(2,1,3-benzothiadiazol-4-

ylsulfonyl)amino]-4,5-dimethyl-3-

thiophenecarboxylic acid, ethyl ester

CAS Number 882291-37-4

Molecular Formula C₁₅H₁₅N₃O₄S₃

Molecular Weight 397.5 g/mol

Appearance Solid

Solubility
DMSO: Sparingly solubleAcetonitrile: Slightly

solubleWater: Slightly soluble

Step-by-Step Disposal Protocol
The disposal of Compound 634 must be managed through a licensed hazardous waste

disposal service.[1] Do not dispose of this chemical down the drain or in regular trash.

Step 1: Waste Segregation and Collection

All waste streams containing Compound 634 must be treated as hazardous waste. This

includes:

Unused or expired solid compound.
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Solutions containing the compound.

Contaminated labware (e.g., pipette tips, weighing paper, vials).

Contaminated PPE.

Collect all waste in a designated, compatible, and clearly labeled hazardous waste container.

High-density polyethylene (HDPE) or glass containers with a secure, tightly-fitting lid are

recommended.[1]

Step 2: Labeling of Waste Containers

Properly label the hazardous waste container with the following information:

The words "Hazardous Waste".

The full chemical name: "Calcium Influx Inducer Compound 634" and its CAS number

"882291-37-4".

The primary hazards associated with the compound. Based on the chemical structure

(containing thiophene and sulfonylamino moieties), it is prudent to include "Irritant" and

"Harmful".[1]

The date when the first waste was added to the container.

Step 3: Storage of Chemical Waste

Store the sealed and labeled hazardous waste container in a designated, well-ventilated, and

secure area, away from incompatible materials. Follow your institution's guidelines for the

storage of hazardous waste.

Step 4: Scheduling Waste Pickup

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

Provide them with a complete and accurate description of the waste.

Step 5: Decontamination of Reusable Glassware
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For reusable glassware, triple rinse with a suitable solvent (such as ethanol or acetone) in a

chemical fume hood. Collect the rinsate as hazardous waste. After rinsing, the glassware can

be washed using standard laboratory procedures.

Signaling Pathway and Experimental Workflow
To provide further context for the use of Compound 634, the following diagrams illustrate the

relevant biological pathway and a typical experimental workflow.

Plasma Membrane

Endoplasmic Reticulum

Orai1 Channel Cytosolic Ca²⁺ ↑

STIM1 Sensor

Activates upon
store depletionCa²⁺ Store

Depletion Sensed

Compound 634
Induces Influx

Extracellular Ca²⁺
Enters Cell

Downstream
Cellular Responses

Click to download full resolution via product page

Caption: Store-Operated Calcium Entry (SOCE) Signaling Pathway.
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Caption: General Experimental Workflow for a Cell-Based Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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